1-Propanol, 3-(methyltelluro)-

Specification

• CAS No.: 110851-05-3
• Molecular Formula: C4H10OTe
• Molecular Weight: 201.7 g/mol
• IUPAC Name: 3-methyltellanylpropan-1-ol
• Standard InChI: InChI=1S/C4H10OTe/c1-6-4-2-3-5/h5H,2-4H2,1H3
• Standard InChI Key: KPUYWKOATMTTBH-UHFFFAOYSA-N
• Canonical SMILES: C[Te]CCCO

Introduction

Theoretical Chemical Properties

Molecular Structure and Bonding

Using density functional theory (DFT) calculations on analogous systems, the C-Te bond in 3-(methyltelluro)-1-propanol is predicted to be longer (2.15–2.25 Å) and weaker than C-S bonds (1.81–1.85 Å). The Te-O distance between the tellurium and hydroxyl group would likely enable unique intramolecular interactions, potentially influencing reactivity.

Table 1: Predicted Properties vs. Sulfur Analog

Property	3-(Methyltelluro)-1-propanol	3-(Methylthio)-1-propanol
Molecular formula	C₄H₁₀OTe	C₄H₁₀OS
Molecular weight (g/mol)	201.73	106.19
Boiling point (°C)	~220–240 (est.)	195–198
Density (g/cm³)	~1.8–2.0	1.052

Spectroscopic Characteristics

NMR Predictions:

• $^{125}Te$ NMR: Expected δ ≈ 500–700 ppm (cf. dimethyl telluride δ = 650 ppm)

• $^{1}H$ NMR: Hydroxyl proton δ ≈ 1.5–2.0 ppm (broad), methyltelluro group δ ≈ 2.3–2.7 ppm

IR Spectroscopy:

• O-H stretch: ~3200–3400 cm⁻¹

• C-Te stretch: ~450–550 cm⁻¹ (weaker than C-S ~600–700 cm⁻¹)

Parameter	Value
LD₅₀ (rat, oral)	~50–100 mg/kg (est.)
Permissible Exposure	<0.1 mg/m³ (8-h TWA)
Flammability	Low (flash point >100°C)

Decontamination Protocols

• Spill Management: Absorb with vermiculite, treat with 10% NaHCO₃ solution

• Waste Disposal: Convert to TeO₂ via H₂O₂ oxidation for landfill disposal